Cas no 31555-53-0 (2(5H)-Furanone,3-bromo-5-(bromomethylene)-)

• Product Name: 2(5H)-Furanone,3-bromo-5-(bromomethylene)-
• CAS No: 31555-53-0
• MF: C₅H₂Br₂O₂
• MW: 253.876180171967
• CID: 306684
• PubChem ID: 5966182
• Update Time: 2025-04-19

2(5H)-Furanone,3-bromo-5-(bromomethylene)- Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone,3-bromo-5-(bromomethylene)-
• NSC-237813
• NSC 237813
• 31555-53-0
• 2(5H)-Furanone, 3-bromo-5-(bromomethylene)-
• NSC237813

• Inchi： 1S/C5H2Br2O2/c6-2-3-1-4(7)5(8)9-3/h1-2H/b3-2+
• InChI Key： UYOUBWYVSSHGLX-NSCUHMNNSA-N
• SMILES： BrC1C(=O)O/C(=C/Br)/C=1

Computed Properties

• Exact Mass: 251.84206
• Monoisotopic Mass: 251.842
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 2.1

Experimental Properties

• Density: 2.65
• Boiling Point: 230°C at 760 mmHg
• Flash Point: 92.9°C
• Refractive Index: 1.816
• PSA: 26.3